Cas no 66930-02-7 (tricyclo[3.2.1.02,4]octane, 3,3-dimethyl-8-methylene-, (1alpha-2alpha-4alpha-5alpha)-)

• Product Name: tricyclo[3.2.1.02,4]octane, 3,3-dimethyl-8-methylene-, (1alpha-2alpha-4alpha-5alpha)-
• CAS No: 66930-02-7
• MF: C₁₁H₁₆
• MW: 148.244743347168
• CID: 863269
• PubChem ID: 144202
• Update Time: 2025-04-19

tricyclo[3.2.1.02,4]octane, 3,3-dimethyl-8-methylene-, (1alpha-2alpha-4alpha-5alpha)- Chemical and Physical Properties

Names and Identifiers

• tricyclo[3.2.1.02,4]octane, 3,3-dimethyl-8-methylene-, (1alpha-2alpha-4alpha-5alpha)-
• (1α,2α,4α,5α)-3,3-Dimethyl-8-methylenetricyclo[3.2.1.02,4]octane
• 3,3-Dimethyl-8-methylidenetricyclo[3.2.1.0~2,4~]octane
• Tricyclo[3.2.1.02,4]octane,3,3-dimethyl-8-methylene
• Tricyclo[3.2.1.0(2,4)]octane, 3,3-dimethyl-8-methylene-, (1.alpha.,2.alpha.,4.alpha.,5.alpha.)-
• DTXSID00985601
• Tricyclo(3.2.1.02,4)octane, 3,3-dimethyl-8-methylene-, (1alpha,2alpha,4alpha,5alpha)-
• 66930-02-7

• Inchi： 1S/C11H16/c1-6-7-4-5-8(6)10-9(7)11(10,2)3/h7-10H,1,4-5H2,2-3H3
• InChI Key： QVLXPNOMPCIUJR-UHFFFAOYSA-N
• SMILES： C12C3CCC(C3=C)C1C2(C)C

Computed Properties

• Exact Mass: 148.12528
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.9

Experimental Properties

• Density: 0.97
• Boiling Point: 177.7°C at 760 mmHg
• Flash Point: 48.7°C
• Refractive Index: 1.521
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids